Cas no 115794-68-8 (2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2S,3S)-)

• Product Name: 2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2S,3S)-
• CAS No: 115794-68-8
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 196283
• PubChem ID: 146578
• Update Time: 2025-04-19

2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-phenyl-, methyl ester, (2S,3S)-
• cis-(2S,3S)Methylepoxycinnamate
• Methyl (2S,3S)-(−)-3-phenylglycidate
• CCRIS 1649
• methyl (2S,3S)-3-phenyloxirane-2-carboxylate
• (S,S)-MPC
• Methyl (2S,3S)-(?)-3-phenylglycidate
• Methyl (2S,3S)-3-phenyloxiranecarboxylate
• trans-(2S,3R)Methylepoxycinnamate
• SCHEMBL8168248
• Glycidic acid, 3-phenyl-, methyl ester, trans-
• CCRIS 1646
• HAFFKTJSQPQAPC-BDAKNGLRSA-N
• cis-Methylepoxycinnamate
• 115794-68-8
• 2-Oxiranecarboxylicacid,3-phenyl-,methylester,(2S,3S)-
• Methyl 3-phenyl-2-oxiranecarboxylate, (E)-
• 115794-66-6
• 40956-18-1
• Oxiranecarboxylic acid,3-phenyl-, methyl ester, (2S-trans)-

• Inchi： 1S/C10H10O3/c1-12-10(11)9-8(13-9)7-5-3-2-4-6-7/h2-6,8-9H,1H3/t8-,9+/m1/s1
• InChI Key： HAFFKTJSQPQAPC-BDAKNGLRSA-N
• SMILES： O1[C@H](C(=O)OC)[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.219
• Boiling Point: 253°Cat760mmHg
• Flash Point: 99.7°C
• Refractive Index: 1.545
• PSA: 38.83